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Compound of Interest

Compound Name: Diisopentyl Phthalate-d4

Cat. No.: B585366 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Diisopentyl Phthalate-d4, a deuterated

analog of the plasticizer Diisopentyl Phthalate (DIPP). Due to its toxicological profile,

particularly its effects on reproductive health, DIPP and its labeled counterparts are of

significant interest in toxicology and environmental science. This document outlines the

chemical structure, physical properties, and toxicological pathways associated with this

compound, and provides generalized experimental protocols for its analysis.

Core Compound Information
Diisopentyl Phthalate-d4 is a labeled form of Diisopentyl Phthalate, where four hydrogen

atoms on the benzene ring are replaced with deuterium. This isotopic labeling makes it a

valuable internal standard for quantitative analysis of the parent compound in various matrices

using mass spectrometry.

Chemical Structure and Formula:

Chemical Name: 1,2-bis(3-methylbutyl) (²H₄)benzene-1,2-dicarboxylate[1]

Synonyms: 1,2-Benzenedicarboxylic Acid-d4 1,2-Bis(3-methylbutyl) Ester, Phthalic Acid-d4

Diisopentyl Ester, Bis(3-methylbutyl) Phthalate-d4, Diisoamyl Phthalate-d4[2][3]

Molecular Formula: C₁₈H₂₂D₄O₄[3]
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CAS Number: 1346597-80-5[2][3]

Structural Representation:

Caption: Chemical structure of Diisopentyl Phthalate-d4.

Physicochemical Properties
Quantitative data for Diisopentyl Phthalate-d4 is not extensively available. The following table

summarizes the known properties of the deuterated compound and its non-deuterated analog,

Diisopentyl Phthalate, for reference.

Property Diisopentyl Phthalate-d4
Diisopentyl Phthalate
(non-deuterated)

Molecular Weight 310.42 g/mol [3] 306.4 g/mol [4]

Appearance Clear Pale Yellow Oil[2] Colorless oily liquid

Purity ≥98%[1] -

Storage Temperature 2-8°C Refrigerator[2] -

Solubility
Soluble in Chloroform, Ethyl

Acetate

Insoluble in water, soluble in

most organic solvents

Boiling Point N/A Data not readily available

Melting Point N/A Data not readily available

Density N/A Data not readily available

Toxicological Profile and Signaling Pathways
Diisopentyl Phthalate is recognized for its potential fetotoxicity, embryolethality, and

teratogenicity.[2][5] Phthalates, as a class of compounds, are known endocrine disruptors that

can interfere with normal hormonal signaling.[6] The primary mechanisms of phthalate toxicity

involve disruption of the endocrine system, particularly affecting reproductive development and

function.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.pharmaffiliates.com/en/1346597-80-5-diisopentyl-phthalate-d4-pasti033130.html
https://www.scbt.com/p/diisopentyl-phthalate-d4-1346597-80-5
https://www.benchchem.com/product/b585366?utm_src=pdf-body
https://www.benchchem.com/product/b585366?utm_src=pdf-body
https://www.scbt.com/p/diisopentyl-phthalate-d4-1346597-80-5
https://pubchem.ncbi.nlm.nih.gov/compound/Diisopentyl-phthalate
https://www.pharmaffiliates.com/en/1346597-80-5-diisopentyl-phthalate-d4-pasti033130.html
https://www.xcessbio.com/products/m26359
https://www.pharmaffiliates.com/en/1346597-80-5-diisopentyl-phthalate-d4-pasti033130.html
https://www.pharmaffiliates.com/en/1346597-80-5-diisopentyl-phthalate-d4-pasti033130.html
https://www.lookchem.com/casno1346597-80-5.html
https://www.mdpi.com/1660-4601/17/18/6811
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the general signaling pathways affected by phthalate esters,

including Diisopentyl Phthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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